Cas no 597-82-0 (Triphenyl Phosphorothioate)

Triphenyl Phosphorothioate (TPPT) is an organophosphorus compound with the chemical formula (C₆H₅O)₃P=S. It serves as a versatile reagent in organic synthesis, particularly as a thiophosphorylation agent for introducing sulfur-containing functional groups. Its stability under mild conditions and selective reactivity make it valuable in the preparation of thiophosphate esters and related derivatives. TPT is also employed as a flame retardant additive in polymers due to its ability to inhibit combustion. The compound exhibits low volatility and good thermal stability, ensuring consistent performance in high-temperature applications. Its well-defined structure and predictable reactivity contribute to its utility in both industrial and research settings.
Triphenyl Phosphorothioate structure
Triphenyl Phosphorothioate structure
Product name:Triphenyl Phosphorothioate
CAS No:597-82-0
MF:C18H15O3PS
MW:342.348664522171
MDL:MFCD00401249
CID:369830
PubChem ID:69011

Triphenyl Phosphorothioate Chemical and Physical Properties

Names and Identifiers

    • Phosphorothioic acid,O,O,O-triphenyl ester
    • TRIPHENYL PHOSPHOROTHIONATE
    • O,O,O-triphenyl phosphorothioate
    • O,O,O-Triphenylthiophosphat
    • O,O,O-triphenylthiophosphate
    • thiophosphoric acid O,O',O''-triphenyl ester
    • thiophosphoric acid tri-O-phenyl ester
    • Thiophosphoric acid triphenyl ester
    • Thiophosphorsaeure-O,O',O''-triphenylester
    • Triphenoxyphosphine sulfide
    • triphenyl phosphorothioate
    • TRIPHENYLTHIOPHOSPHATE
    • tris(O-phenyl)phosphorothionate
    • tris(phenoxy)-thioxo-phosphorane
    • NSC 57867
    • T 309
    • T 309 (antiwear additive)
    • Irgalube TPPT
    • Triphenyl thiophosphate
    • Phosphorothioic acid, O,O,O-triphenyl ester
    • O,O,O-Triphenyl thiophosphate
    • TRIPHENYLPHOSPHOROTHIONATE
    • O,O,O-Triphenylphosphorothioate
    • Phenyl phosphorothioate, (PhO)3PS
    • VH6AV8E2IT
    • triphenylthiophosphat
    • Tris(phenoxy)-sulfanylidenephosphorane
    • tri
    • Oprea1_359101
    • SCHEMBL40604
    • NCIOpen2_007475
    • CCG-2159
    • UNII-VH6AV8E2IT
    • CS-0362566
    • NSC-57867
    • DTXSID4029191
    • O,O-Triphenyl thiophosphate
    • AI3-08872
    • EC 209-909-9
    • TRIPHENYLPHOSPHOROTHIOATE, O,O,O-
    • Phosphorothioic acid,O,O-triphenyl ester
    • 27214-25-1
    • EINECS 209-909-9
    • triphenoxy(sulfanylidene)-lambda5-phosphane
    • NS00002899
    • W-105301
    • NSC57867
    • CBDivE_013862
    • Q27291831
    • D97191
    • 597-82-0
    • O,O-Triphenylphosphorothioate
    • AKOS028110142
    • IKXFIBBKEARMLL-UHFFFAOYSA-N
    • Triphenyl Phosphorothioate
    • MDL: MFCD00401249
    • Inchi: 1S/C18H15O3PS/c23-22(19-16-10-4-1-5-11-16,20-17-12-6-2-7-13-17)21-18-14-8-3-9-15-18/h1-15H
    • InChI Key: IKXFIBBKEARMLL-UHFFFAOYSA-N
    • SMILES: S=P(OC1C([H])=C([H])C([H])=C([H])C=1[H])(OC1C([H])=C([H])C([H])=C([H])C=1[H])OC1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

  • Exact Mass: 342.04800
  • Monoisotopic Mass: 342.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 59.8

Experimental Properties

  • Density: 1.288±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 53 ºC
  • Boiling Point: 432.1°Cat760mmHg
  • Flash Point: 215.1°C
  • Refractive Index: 1.639
  • Solubility: Insuluble (1.7E-3 g/L) (25 ºC),
  • PSA: 69.59000
  • LogP: 6.09850

Triphenyl Phosphorothioate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D146180-500g
TRIPHENYLPHOSPHOROTHIONATE
597-82-0 98%
500g
$695 2024-08-03
TRC
T809005-250mg
Triphenyl Phosphorothioate
597-82-0
250mg
$ 850.00 2023-09-05
eNovation Chemicals LLC
D146180-100g
TRIPHENYLPHOSPHOROTHIONATE
597-82-0 98%
100g
$295 2024-08-03
1PlusChem
1P003AZZ-5g
Triphenyl Phosphorothionate
597-82-0 95%
5g
$79.00 2024-04-22
1PlusChem
1P003AZZ-25g
Triphenyl Phosphorothionate
597-82-0 95%
25g
$185.00 2024-04-22
Aaron
AR003B8B-100g
Triphenyl Phosphorothionate
597-82-0 98%
100g
$10.00 2025-01-22
A2B Chem LLC
AB53423-25g
Triphenyl Phosphorothionate
597-82-0 95%
25g
$160.00 2024-04-19
Aaron
AR003B8B-1g
Triphenyl Phosphorothionate
597-82-0 98%
1g
$3.00 2025-01-22
eNovation Chemicals LLC
D146180-100g
TRIPHENYLPHOSPHOROTHIONATE
597-82-0 98%
100g
$295 2025-02-24
TRC
T809005-50mg
Triphenyl Phosphorothioate
597-82-0
50mg
$ 190.00 2023-09-05

Triphenyl Phosphorothioate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Acetonitrile ;  10 h, 80 °C
1.1 Solvents: Acetonitrile ;  10 h, 80 °C
1.1 Solvents: Acetonitrile ;  1 min, 80 °C; 10 h, 80 °C
Reference
One-Step Simultaneous Synthesis of an Industrially Important Rubber Accelerator and a Lubricant Additive by Disulfide Bond ContractionOne-Step Simultaneous Synthesis of an Industrially Important Rubber Accelerator and a Lubricant Additive by Disulfide Bond ContractionGreen method for the simultaneous production of rubber accelerator tetramethylthiuram monosulfide and lubricating oil additive triphenyl thiophosphate
Xu, Hao-Xing; et al Xu, Hao-Xing; et al, Synlett, 2023, 34(1), 57-62

Triphenyl Phosphorothioate Preparation Products

Additional information on Triphenyl Phosphorothioate

Recent Advances in the Study of Triphenyl Phosphorothioate (CAS: 597-82-0) in Chemical Biology and Pharmaceutical Research

Triphenyl Phosphorothioate (CAS: 597-82-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in organic synthesis, catalysis, and drug development. This compound, characterized by its phosphorothioate functional group, exhibits unique reactivity and stability, making it a valuable intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in asymmetric catalysis, nucleoside chemistry, and as a potential therapeutic agent, highlighting its broad utility in medicinal chemistry.

One of the most notable advancements in the study of Triphenyl Phosphorothioate is its application in the synthesis of phosphorothioate oligonucleotides, which are widely used in antisense therapy and gene silencing. Researchers have demonstrated that this compound serves as an efficient reagent for the introduction of sulfur into the phosphate backbone of oligonucleotides, enhancing their nuclease resistance and therapeutic efficacy. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of Triphenyl Phosphorothioate in the large-scale production of antisense oligonucleotides, paving the way for more cost-effective and scalable manufacturing processes.

In addition to its role in oligonucleotide synthesis, Triphenyl Phosphorothioate has been investigated as a catalyst in various organic transformations. Recent work published in Organic Letters has shown that this compound can facilitate the formation of carbon-sulfur bonds in a highly stereoselective manner, enabling the synthesis of chiral sulfur-containing compounds with potential pharmaceutical applications. The study highlighted the compound's ability to act as a Lewis acid catalyst, expanding its utility beyond traditional phosphorothioate chemistry.

Furthermore, Triphenyl Phosphorothioate has been explored for its potential as a bioactive molecule itself. A 2022 study in Bioorganic & Medicinal Chemistry Letters identified Triphenyl Phosphorothioate as a potent inhibitor of certain protein kinases involved in inflammatory pathways. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's inhibitory activity, suggesting its potential as a lead compound for the development of novel anti-inflammatory drugs. These findings underscore the dual role of Triphenyl Phosphorothioate as both a synthetic reagent and a pharmacologically active agent.

Despite these promising developments, challenges remain in the widespread adoption of Triphenyl Phosphorothioate in pharmaceutical applications. Issues such as its solubility in aqueous systems and potential toxicity profiles require further investigation. Recent efforts have focused on derivatizing the compound to improve its physicochemical properties while retaining its beneficial reactivity. A 2023 review in Chemical Reviews summarized these advancements, providing a comprehensive overview of the current state of research and future directions for Triphenyl Phosphorothioate in drug discovery and development.

In conclusion, Triphenyl Phosphorothioate (CAS: 597-82-0) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications in synthesis, catalysis, and therapeutics highlight its importance as a versatile tool in medicinal chemistry. Ongoing research aims to address existing limitations and unlock new opportunities for this compound, ensuring its continued relevance in the development of next-generation pharmaceuticals and bioactive molecules.

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